Cas no 208755-46-8 (5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione)

5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione structure
208755-46-8 structure
Product Name:5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
CAS No:208755-46-8
MF:C10H14N2O5S
MW:274.293561458588
CID:6970493
PubChem ID:492385
Update Time:2025-08-13

5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-(4-thio-
    • 1-((2S,3R,4R,5S)-3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-thiophen-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • CHEMBL360490
    • 208755-46-8
    • 1-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
    • A-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
    • SCHEMBL3751617
    • 5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
    • Inchi: 1S/C10H14N2O5S/c1-4-2-12(10(17)11-8(4)16)9-7(15)6(14)5(3-13)18-9/h2,5-7,9,13-15H,3H2,1H3,(H,11,16,17)/t5-,6-,7+,9-/m0/s1
    • InChI Key: CKHFVQVATAWGSH-LKHWLPBLSA-N
    • SMILES: S1[C@@H](CO)[C@@H]([C@H]([C@H]1N1C(NC(C(C)=C1)=O)=O)O)O

Computed Properties

  • Exact Mass: 274.06234272Da
  • Monoisotopic Mass: 274.06234272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 135Ų
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